Cas no 2034322-40-0 (5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 2034322-40-0
• MF: C₁₆H₁₈ClN₃OS
• MW: 335.85162115097
• CID: 5407853
• Update Time: 2025-11-07

5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-[[1-(4-pyridinyl)-4-piperidinyl]methyl]-2-thiophenecarboxamide
• 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide

• Inchi： 1S/C16H18ClN3OS/c17-15-2-1-14(22-15)16(21)19-11-12-5-9-20(10-6-12)13-3-7-18-8-4-13/h1-4,7-8,12H,5-6,9-11H2,(H,19,21)
• InChI Key： PUKNOEJRKMHJAA-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3C=CN=CC=3)CC2)=O)SC(Cl)=CC=1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.6±40.0 °C(Predicted)
• pka: 14.12±0.46(Predicted)

Additional information on 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide

Recent Advances in the Study of 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS: 2034322-40-0)

The compound 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS: 2034322-40-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

Recent studies have highlighted the role of 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide as a potent modulator of specific biological targets, particularly in the context of neurological disorders and cancer. Its structural framework, which includes a thiophene carboxamide moiety linked to a pyridinylpiperidine group, has been shown to interact with key receptors and enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for certain kinase targets, suggesting its potential as a kinase inhibitor for oncology applications.

In addition to its pharmacological properties, the synthetic routes for 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide have been optimized to improve yield and purity. Recent advancements in synthetic methodologies, such as the use of microwave-assisted synthesis and flow chemistry, have enabled more efficient production of this compound, facilitating further preclinical and clinical investigations. These improvements are critical for scaling up production and ensuring the compound's availability for extensive testing.

Another area of interest is the compound's pharmacokinetic profile. Recent in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Data from these studies indicate that 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further development. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in ongoing research.

Looking ahead, the potential applications of 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide extend beyond its current scope. Emerging research suggests its utility in combination therapies, particularly in synergistic interactions with other chemotherapeutic agents. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with enhanced efficacy and reduced side effects. These efforts underscore the compound's versatility and its potential to contribute to the development of novel therapeutics.

In conclusion, 5-chloro-N-{1-(pyridin-4-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS: 2034322-40-0) represents a promising molecule in the field of medicinal chemistry, with ongoing research uncovering its multifaceted applications. Continued exploration of its biological targets, optimization of its synthetic pathways, and thorough evaluation of its safety profile will be essential for its progression into clinical trials. This research brief highlights the compound's current status and future directions, providing valuable insights for researchers and industry professionals alike.